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1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine 1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine 1-STEAROYL-2-DOCOSAHEXANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE is a 1,2-diacyl-sn-glycero-3-phosphocholine.
Brand Name: Vulcanchem
CAS No.: 99264-99-0
VCID: VC0138275
InChI: InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,28,30,34,36,46H,6-7,9,11-13,15,17-19,21,23,26-27,29,31-33,35,37-45H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,30-28-,36-34-/t46-/m1/s1
SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)COP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula: C48H84NO8P
Molecular Weight: 834.173

1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine

CAS No.: 99264-99-0

Cat. No.: VC0138275

Molecular Formula: C48H84NO8P

Molecular Weight: 834.173

* For research use only. Not for human or veterinary use.

1-Stearoyl-2-docosahexanoyl-sn-glycero-3-phosphocholine - 99264-99-0

Specification

Description 1-STEAROYL-2-DOCOSAHEXANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE is a 1,2-diacyl-sn-glycero-3-phosphocholine.
CAS No. 99264-99-0
Molecular Formula C48H84NO8P
Molecular Weight 834.173
IUPAC Name [(2R)-3-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-2-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,28,30,34,36,46H,6-7,9,11-13,15,17-19,21,23,26-27,29,31-33,35,37-45H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,30-28-,36-34-/t46-/m1/s1
Standard InChI Key AHWXJDWBIIDPKS-TZUVPVEASA-N
SMILES CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)COP(=O)([O-])OCC[N+](C)(C)C

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